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Compound of Interest

Compound Name: Disperse Yellow 232

Cat. No.: B1202917 Get Quote

An In-Depth Technical Guide to Disperse Yellow 232

Introduction
Disperse Yellow 232, also identified by the Colour Index (C.I.) number 55165, is a synthetic

organic compound belonging to the coumarin class of dyes.[1] It is characterized by its bright,

fluorescent yellow hue and is primarily classified as a disperse dye. Its molecular design

renders it sparingly soluble in water, a key characteristic that makes it highly effective for

dyeing hydrophobic synthetic fibers such as polyester and acetate. Beyond its principal role in

the textile industry, Disperse Yellow 232 finds utility in the coloration of plastics and has been

noted for its potential in biomedical applications, functioning as a chromogenic agent with

suggested anti-inflammatory and antimicrobial properties.[2][3] This guide provides a detailed

examination of its chemical structure, physicochemical properties, applications, and relevant

experimental methodologies.

Chemical Identity and Molecular Structure
A precise understanding of a compound's identity is foundational to all scientific inquiry.

Disperse Yellow 232 is systematically named 3-(5-chloro-1,3-benzoxazol-2-yl)-7-

(diethylamino)chromen-2-one.[2] This nomenclature precisely describes its assembly from a

coumarin core, substituted with a diethylamino group and a chloro-substituted benzoxazolyl

moiety.
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Identifier Value

IUPAC Name
3-(5-chloro-1,3-benzoxazol-2-yl)-7-
(diethylamino)chromen-2-one[2]

CAS Number 35773-43-4[2][4][5][6]

C.I. Number 55165[1][2]

Molecular Formula C₂₀H₁₇ClN₂O₃[2][4][6]

SMILES
CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=

NC4=C(O3)C=CC(=C4)Cl[2]

InChI Key CBNSBRVOBGWOBM-UHFFFAOYSA-N[2]

| Synonyms | C.I. Solvent Yellow 160:1, Macrolex Fluorescent Yellow 10GN, Intrasil Brilliant

Yellow 10GF[2][3][5] |

The structure features a rigid coumarin ring system, which is a well-known scaffold for

fluorescent molecules. The diethylamino group acts as a strong electron-donating group,

enhancing the molecule's color and fluorescence, while the benzoxazole moiety further extends

the conjugated pi-system.

Physicochemical and Spectroscopic Properties
The utility of Disperse Yellow 232 is directly governed by its physical and chemical properties.

As a disperse dye, its low aqueous solubility and high affinity for nonpolar substrates are

paramount.

Table of Physicochemical Properties:
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Property Value Source

Molecular Weight 368.81 g/mol [2][3][4]

Appearance Yellow powder [3][7]

Melting Point 195 - 196 °C [2]

Boiling Point
575.4 ± 60.0 °C at 760 Torr

(Predicted)
[2]

Density 1.354 ± 0.06 g/cm³ (Predicted) [2]

| Water Solubility | Insoluble |[7] |

Spectroscopic Profile
The most notable characteristic of Disperse Yellow 232 is its fluorescence. This property is

critical not only for achieving vibrant colors in materials but also for its potential use in

diagnostic applications.

Excitation Maximum (λ_ex): 452 nm[2]

Emission Maximum (λ_em): 484 nm[2]

This profile indicates that the dye efficiently absorbs light in the blue region of the spectrum and

emits a bright greenish-yellow fluorescence.[1] This significant Stokes shift (the difference

between excitation and emission maxima) is advantageous in fluorescence-based applications

as it allows for clear differentiation between the excitation and emission signals.

Core Applications and Methodologies
Primary Application: Dyeing of Synthetic Fibers
Disperse Yellow 232 is a quintessential dye for hydrophobic fibers, particularly polyester.[3][7]

Its effectiveness stems from its non-ionic nature and its ability to be finely dispersed in an

aqueous dye bath with the aid of dispersing agents.

Mechanism of Action: The dyeing process operates on the principle of partitioning. At elevated

temperatures (typically >100°C) and often under pressure, the amorphous regions of the
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polyester fibers swell. This allows the finely dispersed, nonpolar dye molecules to diffuse from

the aqueous phase and penetrate the fiber structure. Upon cooling, the fibers contract,

physically trapping the dye molecules within the polymer matrix. This entrapment mechanism is

responsible for the dye's excellent wash fastness and overall durability.[3] Its high chemical

stability ensures color integrity during high-temperature dyeing processes.[3]
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Dye Molecules
Milling & Sonication Polyester Fiber

(Amorphous Regions)

Diffusion at >100°C
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Cooling &
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Caption: Workflow for dyeing polyester with Disperse Yellow 232.

In addition to textiles, the dye's stability and vibrant color make it suitable for coloring plastics,

foams, and synthetic leathers, where it provides consistent and durable coloration.[3]

Biomedical and Diagnostic Potential
Emerging information suggests a role for Disperse Yellow 232 beyond materials science. It

has been described as a "pivotal biomedical compound" used as a chromogenic agent in

medical diagnostics and pharmaceutical formulations.[2] Reports also indicate potential anti-

inflammatory and antimicrobial applications, although detailed mechanistic studies in peer-

reviewed literature are less common.[2] Its fluorescent properties are likely key to its utility as a

chromogenic agent or biological stain.

Experimental Protocols
Protocol: High-Temperature Disperse Dyeing of
Polyester Fabric
This protocol provides a standardized methodology for applying Disperse Yellow 232 to

polyester fabric in a laboratory setting.
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Preparation of the Dye Dispersion:

Accurately weigh 0.1 g of Disperse Yellow 232 powder.

Create a paste with a small amount of a suitable dispersing agent (e.g., a lignosulfonate-

based product).

Gradually add deionized water while stirring to create a fine, stable dispersion. This step is

critical to prevent dye aggregation, which would lead to uneven coloring.

Setting the Dye Bath:

Fill a high-temperature beaker with deionized water to achieve a liquor ratio of 20:1 (e.g.,

200 mL of water for 10 g of fabric).

Add the prepared dye dispersion to the bath.

Add a wetting agent and an acetic acid buffer to maintain a pH between 4.5 and 5.5. The

acidic pH is optimal for polyester dyeing, minimizing fiber hydrolysis.

Dyeing Procedure:

Introduce the pre-wetted polyester fabric into the dye bath at room temperature.

Increase the temperature of the bath to 130°C at a controlled rate of 2°C/minute. The slow

ramp rate ensures even dye uptake.

Hold the temperature at 130°C for 60 minutes to allow for complete dye diffusion and

fixation within the fibers.

Cool the bath down to 70°C.

Post-Treatment (Reduction Clearing):

Rinse the dyed fabric thoroughly.

Prepare a clearing bath containing sodium hydroxide and sodium hydrosulfite. This step

removes any unfixed dye from the fiber surface, significantly improving wash fastness and
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preventing color bleeding.

Treat the fabric in this bath at 70-80°C for 15 minutes.

Rinse with hot and cold water, then neutralize with a weak acetic acid solution before final

drying.

Protocol: Spectroscopic Characterization
Sample Preparation:

Prepare a stock solution of Disperse Yellow 232 in a suitable organic solvent (e.g.,

acetone or dimethylformamide) at a concentration of 1 mg/mL. The choice of solvent is

critical as the dye is insoluble in water.

Create a series of dilutions from the stock solution to determine the linear range for

absorbance measurements.

UV-Visible Spectroscopy:

Using a dual-beam spectrophotometer, scan the most dilute sample across a wavelength

range of 300-600 nm to identify the wavelength of maximum absorbance (λ_max).

Fluorescence Spectroscopy:

Using a spectrofluorometer, set the excitation wavelength to the determined λ_max

(around 452 nm).

Scan the emission spectrum from approximately 460 nm to 600 nm to identify the

emission maximum (λ_em).

To obtain the excitation spectrum, set the emission detector to the λ_em (around 484 nm)

and scan the excitation monochromator across a range (e.g., 350-475 nm).

Safety and Handling
While comprehensive toxicological data is not widely published, standard laboratory

precautions should be observed. The following GHS precautionary statements are noted:
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P310: Immediately call a POISON CENTER or doctor/physician.[5]

As with all fine powders, inhalation should be avoided. The compound should be stored in a

cool, dry place.[2]

Conclusion
Disperse Yellow 232 is a high-performance fluorescent dye with a well-defined chemical

structure and a robust set of physicochemical properties that make it ideal for its primary

industrial applications. Its excellent stability and vibrant color ensure its continued relevance in

the dyeing of synthetic textiles and the coloration of plastics. Furthermore, its intrinsic

fluorescence opens avenues for further research into its potential as a functional molecule in

biomedical diagnostics and other advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disperse Yellow 232 chemical structure and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202917#disperse-yellow-232-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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